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Introduction
AMG28 is a multi-kinase inhibitor with demonstrated activity against several key signaling

proteins, including Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated

Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1).[1]

Effective assessment of its target engagement is critical for understanding its mechanism of

action, optimizing dosing strategies, and developing effective therapeutic applications. These

application notes provide detailed protocols for biochemical and cellular assays to quantify the

interaction of AMG28 with its primary targets and to evaluate its impact on downstream

signaling pathways.

Quantitative Data Summary
The following tables summarize the inhibitory activity of AMG28 against its key targets as

determined by various assays. This data provides a baseline for comparing results from in-

house experiments.

Table 1: Biochemical Activity of AMG28
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Target Assay Type IC50 (nM) Reference

PIKfyve Enzymatic Assay 2.2 [2]

TTBK1 Enzymatic Assay 199 - 805 [3][4]

TTBK2 Enzymatic Assay 988 [3][5]

Table 2: Cellular Target Engagement of AMG28

Target Assay Type IC50 (µM) Reference

TTBK1 NanoBRET Assay 11 - 21 [3]

TTBK2 NanoBRET Assay 6 - 13 [3]

Tau Phosphorylation

(Ser422)
Cellular Assay 1.85 [3][4]

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action of AMG28 and the experimental approaches to assess its

target engagement, the following diagrams are provided.
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Caption: PIKfyve Signaling and AMG28 Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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